Cas no 663949-34-6 (1-Bromo-3-n-octylbenzene)

1-Bromo-3-n-octylbenzene Properties

Names and Identifiers

• 1-Bromo-3-n-octylbenzene
• 1-Bromo-3-octylbenzene
• 1-Octyl-3-bromobenzene
• J3.590.503K
• MFCD28369418
• AKOS027253001
• B4817
• T71193
• 663949-34-6
• SCHEMBL2442972
• +Expand

• InChIKey： SVXNIBGYTOIBPP-UHFFFAOYSA-N
• Inchi： 1S/C14H21Br/c1-2-3-4-5-6-7-9-13-10-8-11-14(15)12-13/h8,10-12H,2-7,9H2,1H3
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 268.08266g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 7
• Monoisotopic Mass: 268.08266g/mol
• Heavy Atom Count: 15
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Experimental Properties

• Refractive Index: 1.5130-1.5170
• Boiling Point: 313.7±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 176.5±9.9 °C
• Density: 1.1±0.1 g/cm3